Cas no 651027-00-8 (4-Bromo-3,5-difluorobenzoic acid)

• Product Name: 4-Bromo-3,5-difluorobenzoic acid
• CAS No: 651027-00-8
• MF: C₇H₃BrF₂O₂
• MW: 236.998328447342
• MDL: MFCD18917156
• CID: 407714
• PubChem ID: 11424897
• Update Time: 2025-04-19

4-Bromo-3,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3,5-difluorobenzoic acid
• Benzoic acid, 4-bromo-3,5-difluoro-
• AGN-PC-008UHA
• AK-82192
• ANW-67771
• CTK2A0033
• KB-123469
• SureCN4338424
• 3,5-Difluoro-4-bromobenzoic acid
• 9961AB
• ST24043413
• 4-Bromo-3,5-difluorobenzoic acid, AldrichCPR
• AKOS016006471
• DTXSID60465479
• 4-Bromo-3,5-difluorobenzoicacid
• AC-28620
• CL9597
• CS-0028265
• MFCD18917156
• SY036158
• EN300-171067
• DS-16524
• 651027-00-8
• SCHEMBL4338424
• DB-340138

• MDL： MFCD18917156
• Inchi： 1S/C7H3BrF2O2/c8-6-4(9)1-3(7(11)12)2-5(6)10/h1-2H,(H,11,12)
• InChI Key： NLLRAEQVOZOSBB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)O)C=C1F)F

Computed Properties

• Exact Mass: 235.92839
• Monoisotopic Mass: 235.92845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.3

Experimental Properties

• Melting Point: 181-185℃
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives